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Compound of Interest

Compound Name: 2-Fluoro-6-methylphenol

CAS No.: 443-90-3

Cat. No.: B1338647

Get Quote

2-Fluoro-6-methylphenol (CAS No. 443-90-3), with the molecular formula C₇H₇FO and a

molecular weight of 126.13 g/mol , is a substituted phenol of significant interest in synthetic

chemistry and drug discovery.[1][2] Its utility as a building block in the synthesis of more

complex molecules necessitates unambiguous structural confirmation and purity assessment.

Spectroscopic techniques, namely Nuclear Magnetic Resonance (NMR), Infrared (IR)

Spectroscopy, and Mass Spectrometry (MS), provide the foundational data required for this

rigorous characterization.

This guide offers a detailed exploration of the expected spectroscopic data for 2-Fluoro-6-
methylphenol. It is designed for researchers and drug development professionals, providing

not only the data but also the underlying scientific principles and field-proven methodologies for

its acquisition and interpretation. The causality behind spectral features is emphasized,

transforming raw data into structural knowledge.

Nuclear Magnetic Resonance (NMR) Spectroscopy:
Mapping the Molecular Framework
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NMR spectroscopy is the cornerstone of molecular structure elucidation. For 2-Fluoro-6-
methylphenol, both ¹H and ¹³C NMR provide a complete picture of the proton and carbon

environments, with the fluorine atom adding a layer of diagnostic complexity through spin-spin

coupling.

Proton (¹H) NMR Spectroscopy
The ¹H NMR spectrum reveals the number of distinct proton environments and their

connectivity. The aromatic region is particularly informative due to the combined electronic

effects of the hydroxyl, methyl, and fluoro substituents, as well as through-bond coupling to the

fluorine atom.

Expected ¹H NMR Data (Predicted in CDCl₃, 400 MHz)

Assignment
Predicted
Chemical Shift
(δ, ppm)

Multiplicity
Coupling
Constants (J,
Hz)

Integration

-OH 4.5 - 5.5
Broad Singlet (br

s)
- 1H

Ar-H (Position 4) ~6.95 Triplet (t) J(H,H) ≈ 8.0 1H

Ar-H (Position 3) ~6.85
Doublet of

Triplets (dt)

J(H,H) ≈ 8.0,

J(H,F) ≈ 2.0
1H

Ar-H (Position 5) ~6.75 Doublet (d) J(H,H) ≈ 8.0 1H

-CH₃ ~2.25 Singlet (s) - 3H

Expertise & Interpretation:

Hydroxyl Proton (-OH): The chemical shift of the phenolic proton is highly variable and

depends on solvent, concentration, and temperature due to hydrogen bonding.[3] Its

broadness is a result of chemical exchange.

Aromatic Protons: The electron-donating hydroxyl and methyl groups tend to shield the

aromatic protons (shifting them upfield), while the electronegative fluorine atom has a

deshielding effect. The observed positions are a net result of these influences. The key
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feature is the coupling of the aromatic protons to the ¹⁹F nucleus, which helps in definitive

assignment. For instance, the proton at position 3 (ortho to the fluorine) is expected to show

a small doublet coupling.[4]

Methyl Protons (-CH₃): These protons appear as a sharp singlet, as they have no adjacent

protons to couple with. Its chemical shift is characteristic of a methyl group attached to an

aromatic ring.[5]

Experimental Protocol: ¹H NMR Spectrum Acquisition

Sample Preparation: Dissolve 5-10 mg of 2-Fluoro-6-methylphenol in approximately 0.6 mL

of a deuterated solvent (e.g., CDCl₃, Acetone-d₆) in a clean, dry NMR tube.[6] Chloroform-d

(CDCl₃) is a common choice for its ability to dissolve a wide range of organic compounds.[7]

Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal standard for

chemical shift referencing (δ = 0.00 ppm).[7]

Spectrometer Setup: Place the NMR tube in the spectrometer. Allow the sample to

equilibrate to the probe temperature (typically 298 K).[6]

Tuning and Shimming: Tune the probe to the correct frequency for ¹H nuclei and shim the

magnetic field to achieve maximum homogeneity, resulting in sharp, symmetrical peaks.

Acquisition: Acquire the spectrum using standard pulse parameters. Typically, 8 to 16 scans

are sufficient for a sample of this concentration to achieve a good signal-to-noise ratio.

Processing: Apply Fourier transformation to the Free Induction Decay (FID), followed by

phase correction and baseline correction. Integrate the signals and reference the spectrum

to the TMS peak.

Visualization: Aromatic ¹H-¹⁹F Coupling

2-Fluoro-6-methylphenol

C1 C2 C3 C4 C5 C6
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Click to download full resolution via product page

Caption: IUPAC numbering for ¹³C NMR assignments.

Infrared (IR) Spectroscopy: Identifying Functional
Groups
IR spectroscopy is a rapid and effective method for identifying the functional groups present in

a molecule. The spectrum of 2-Fluoro-6-methylphenol is dominated by vibrations

characteristic of a substituted phenol.

Characteristic IR Absorption Bands

Wavenumber (cm⁻¹) Vibration Type Intensity

3550 - 3200 O-H Stretch (H-bonded) Strong, Broad

3100 - 3000 C-H Stretch (Aromatic) Medium

2960 - 2850 C-H Stretch (Aliphatic, -CH₃) Medium

1600 - 1450 C=C Stretch (Aromatic Ring) Medium-Strong

1260 - 1180 C-O Stretch (Phenolic) Strong

1100 - 1000 C-F Stretch (Aryl-Fluoride) Strong

Expertise & Interpretation:

O-H Stretch: The most prominent feature of a phenol's IR spectrum is the broad, strong

absorption band for the hydroxyl group, indicative of intermolecular hydrogen bonding. [8]*

C-F Stretch: A strong, sharp band in the fingerprint region confirms the presence of the

carbon-fluorine bond. Its exact position can be influenced by the aromatic system.

Aromatic Region: Multiple sharp bands corresponding to the C=C stretching of the benzene

ring provide evidence of the aromatic core.

Experimental Protocol: Attenuated Total Reflectance (ATR) FT-IR
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Background Spectrum: Ensure the ATR crystal (typically diamond or germanium) is clean.

Wipe with a suitable solvent like isopropanol and allow it to dry. [9]Acquire a background

spectrum of the empty crystal. This is crucial as it will be subtracted from the sample

spectrum to remove interference from atmospheric CO₂ and H₂O.

Sample Application: Place a small amount of solid 2-Fluoro-6-methylphenol directly onto

the ATR crystal.

Apply Pressure: Use the pressure arm to press the sample firmly and evenly against the

crystal. This ensures good optical contact. [9]4. Data Acquisition: Collect the sample

spectrum. Typically, 16-32 scans are co-added to produce a high-quality spectrum with a

resolution of 4 cm⁻¹. [10]5. Cleaning: After analysis, clean the crystal thoroughly to prevent

cross-contamination.

Visualization: FT-IR Experimental Workflow
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FT-IR (ATR) Workflow
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Caption: Step-by-step workflow for ATR-FTIR analysis.

Mass Spectrometry (MS): Determining Molecular
Weight and Fragmentation
Mass spectrometry provides the molecular weight of a compound and offers structural clues

through its fragmentation pattern. For 2-Fluoro-6-methylphenol, Electron Ionization (EI) is a

common technique.
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Expected Mass Spectrometry Data (EI-MS)

m/z (mass-to-charge) Proposed Fragment Significance

126 [C₇H₇FO]⁺ Molecular Ion (M⁺)

125 [M-H]⁺ Loss of a hydrogen radical

111 [M-CH₃]⁺ Loss of a methyl radical

97 [M-CO-H]⁺ Loss of CO and H

83 [M-CH₃-CO]⁺ Loss of methyl and CO

Expertise & Interpretation:

Molecular Ion (M⁺): The peak at m/z 126 corresponds to the exact mass of the intact

molecule, confirming the molecular formula. [2]This peak is expected to be relatively intense

for an aromatic compound.

Fragmentation Pattern: The fragmentation of phenols is well-documented. [11]A common

initial fragmentation is the loss of a stable methyl radical (-15 Da) to give a fragment at m/z

111. Subsequent loss of carbon monoxide (CO, -28 Da) is also characteristic of phenols,

leading to further fragments. [12]The presence of the stable aromatic ring means that

fragments containing the ring will be prominent.

Experimental Protocol: Electron Ionization (EI) Mass Spectrometry

Sample Introduction: Introduce a small amount of the sample into the mass spectrometer,

typically via a direct insertion probe for solids or after separation by Gas Chromatography

(GC-MS).

Ionization: In the ion source, the sample is bombarded with high-energy electrons (typically

70 eV). This ejects an electron from the molecule, forming a positively charged molecular ion

(M⁺).

Fragmentation: The excess energy imparted to the molecular ion causes it to fragment into

smaller, characteristic charged ions and neutral radicals.
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Mass Analysis: The positively charged ions are accelerated into a mass analyzer (e.g., a

quadrupole), which separates them based on their mass-to-charge ratio (m/z).

Detection: The separated ions are detected, and their abundance is plotted against their m/z

ratio to generate the mass spectrum.

Visualization: Plausible MS Fragmentation Pathway

[C₇H₇FO]⁺
m/z = 126

[C₆H₄FO]⁺
m/z = 111

- •CH₃

[C₅H₄F]⁺
m/z = 83

- CO

Click to download full resolution via product page

Caption: A primary fragmentation route for 2-Fluoro-6-methylphenol.

Conclusion
The combination of NMR, IR, and MS provides a comprehensive and self-validating analytical

profile of 2-Fluoro-6-methylphenol. ¹H and ¹³C NMR spectroscopy confirms the precise

arrangement of atoms and the influence of the fluorine substituent through characteristic

couplings. IR spectroscopy rapidly verifies the presence of key functional groups, particularly

the phenolic O-H and the C-F bond. Finally, mass spectrometry confirms the molecular weight

and provides corroborating structural information through predictable fragmentation. Together,

these techniques form an indispensable toolkit for ensuring the identity, purity, and structural

integrity of this important chemical intermediate, underpinning the reliability of subsequent

research and development activities.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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